Cas no 2386302-49-2 (Benzene, 1-​ethoxy-​3-​fluoro-​5-​(trifluoromethyl)​-)

• Product Name: Benzene, 1-​ethoxy-​3-​fluoro-​5-​(trifluoromethyl)​-
• CAS No: 2386302-49-2
• MF: C₉H₈F₄O
• MW: 208.15
• CID: 5076923
• Update Time: 2026-03-01

Benzene, 1-​ethoxy-​3-​fluoro-​5-​(trifluoromethyl)​- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-​ethoxy-​3-​fluoro-​5-​(trifluoromethyl)​-

• Inchi： 1S/C9H8F4O/c1-2-14-8-4-6(9(11,12)13)3-7(10)5-8/h3-5H,2H2,1H3
• InChI Key： IMWPJUFPZMSNIT-UHFFFAOYSA-N
• SMILES： C1=C(OCC)C=C(C=C1F)C(F)(F)F

Additional information on Benzene, 1-​ethoxy-​3-​fluoro-​5-​(trifluoromethyl)​-

Comprehensive Overview of Benzene, 1-ethoxy-3-fluoro-5-(trifluoromethyl)- (CAS No. 2386302-49-2)

Benzene, 1-ethoxy-3-fluoro-5-(trifluoromethyl)- (CAS No. 2386302-49-2) is a fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry and material science. This compound, characterized by its unique ethoxy, fluoro, and trifluoromethyl substituents, exhibits remarkable properties that make it valuable for various applications. Researchers and industries are increasingly interested in its potential uses, particularly in the development of advanced materials, pharmaceuticals, and agrochemicals. The compound's structural features, including its electron-withdrawing groups, contribute to its reactivity and stability, making it a versatile intermediate in synthetic chemistry.

The growing demand for fluorinated compounds like Benzene, 1-ethoxy-3-fluoro-5-(trifluoromethyl)- is driven by their unique physicochemical properties. Fluorine incorporation often enhances metabolic stability, lipophilicity, and bioavailability, which are critical factors in drug design. Recent studies highlight the role of such compounds in the development of next-generation therapeutics, including kinase inhibitors and antiviral agents. Additionally, the trifluoromethyl group is known to improve binding affinity and selectivity, making this compound a focal point in medicinal chemistry research.

In the realm of material science, Benzene, 1-ethoxy-3-fluoro-5-(trifluoromethyl)- is explored for its potential in creating high-performance polymers and coatings. The fluoro and trifluoromethyl groups impart exceptional resistance to heat, chemicals, and UV radiation, making it suitable for applications in aerospace, electronics, and renewable energy technologies. For instance, its derivatives are being investigated for use in organic photovoltaics and OLEDs, where stability and efficiency are paramount.

From an environmental perspective, the synthesis and application of Benzene, 1-ethoxy-3-fluoro-5-(trifluoromethyl)- align with the principles of green chemistry. Researchers are optimizing synthetic routes to minimize waste and reduce energy consumption, addressing concerns about the environmental impact of fluorinated compounds. This focus on sustainability resonates with current trends in the chemical industry, where eco-friendly processes and sustainable materials are prioritized.

The compound's nomenclature, Benzene, 1-ethoxy-3-fluoro-5-(trifluoromethyl)-, reflects its precise molecular structure, which is crucial for accurate identification and regulatory compliance. Its CAS No. 2386302-49-2 serves as a unique identifier in databases and literature, facilitating research and commercialization. As interest in specialty chemicals grows, this compound is poised to play a pivotal role in innovation across multiple sectors.

In conclusion, Benzene, 1-ethoxy-3-fluoro-5-(trifluoromethyl)- (CAS No. 2386302-49-2) represents a cutting-edge compound with broad applicability. Its unique structural attributes and functional groups make it a valuable asset in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities, this compound is expected to remain at the forefront of scientific and industrial advancements.